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Compound of Interest

Compound Name: Ribasine

Cat. No.: B1672137 Get Quote

A comprehensive investigation into the scientific literature and chemical databases for an

alkaloid named "Ribasine" has yielded no discernible results. This suggests that "Ribasine"

may be a novel compound not yet documented in publicly accessible resources, a proprietary

designation, a potential misspelling of an existing alkaloid, or a hypothetical molecule.

For professionals in research, science, and drug development, the precise identification of a

chemical entity is the foundational step for any further investigation. Without primary data on its

discovery, isolation, structure, and biological activity, an in-depth technical guide on "Ribasine"

cannot be constructed.

However, the query for "Ribasine" may stem from a typographical error. Several existing

alkaloids possess names with phonetic similarities. Below is a summary of information on two

such compounds, Rhetsinine and Ribalinine, which could be the intended subject of the original

query. Additionally, the similarly named synthetic antiviral drug Ribavirin is addressed to avoid

confusion.

Potential Alternative Alkaloid: Rhetsinine
Rhetsinine is an indolopyridoquinazoline alkaloid that has been isolated from plant species

such as Evodia rutaecarpa and Araliopsis soyauxii.[1] It has been the subject of research for its

potential biological activities.

Table 1: Physicochemical and Bioactivity Data for Rhetsinine
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Property Value Source

Molecular Formula C₁₉H₁₇N₃O₂ [2][3]

Molecular Weight 319.36 g/mol [3]

CAS Number 526-43-2 [2]

Biological Target Aldose reductase [4]

Bioactivity (IC₅₀)
24.1 µM (Aldose reductase

inhibition)
[4]

Experimental Protocols: Isolation of Rhetsinine

A general procedure for the isolation of Rhetsinine from Evodia rutaecarpa involves a hot water

extraction followed by chromatographic separation.

Extraction: The dried and powdered plant material is extracted with hot water.

Chromatography: The aqueous extract is then subjected to distribution or gel filtration

chromatography to separate the active compounds.[4]

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Signaling Pathway Involvement

Rhetsinine has been identified as an inhibitor of aldose reductase.[4] This enzyme is a key

component of the polyol pathway, which is implicated in the pathogenesis of diabetic

complications.
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Caption: Inhibition of Aldose Reductase by Rhetsinine.

Potential Alternative Alkaloid: Ribalinine
Ribalinine is a quinoline alkaloid that has been isolated from Balfourodendron riedelianum.[5]

Table 2: Physicochemical Data for Ribalinine

Property Value Source

Molecular Formula C₁₅H₁₇NO₃ [5]

Molecular Weight 259.30 g/mol [5]

CAS Number 7688-58-6 [5]

Detailed information regarding the specific biological activities and experimental protocols for

Ribalinine is less prevalent in the readily available scientific literature compared to Rhetsinine.

Clarification: Ribavirin (Not an Alkaloid)
It is also possible that "Ribasine" was a misspelling of Ribavirin. It is crucial to note that

Ribavirin is not an alkaloid.[6] It is a synthetic nucleoside analog with broad-spectrum antiviral

activity.[7][8]

Table 3: Key Distinctions of Ribavirin
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Feature Description Source

Compound Class Synthetic Nucleoside Analog [7][9]

Primary Use
Antiviral medication (e.g., for

Hepatitis C, RSV)
[8]

Mechanism of Action
Interferes with viral RNA

synthesis and mRNA capping
[8]

Experimental Workflow: Not Applicable in the Context of Natural Product Isolation

As a synthetic compound, the experimental workflow for Ribavirin involves chemical synthesis

rather than isolation from natural sources.
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Caption: Classification of Rhetsinine, Ribalinine, and Ribavirin.

In conclusion, while a detailed technical guide on "Ribasine" is not feasible due to the absence

of scientific data, this document provides an overview of potential alternative alkaloids,

Rhetsinine and Ribalinine, based on phonetic similarity. It also clarifies the nature of the

synthetic drug Ribavirin to prevent misidentification. For further research, it is recommended to

verify the correct name and spelling of the compound of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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